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Introduction
INCB8761, also known as PF-4136309, is a potent and selective small molecule antagonist of

the C-C chemokine receptor type 2 (CCR2).[1][2][3] The primary ligand for CCR2 is the

chemokine CCL2, also known as monocyte chemoattractant protein-1 (MCP-1).[2] The CCL2-

CCR2 signaling axis is a critical pathway in the recruitment of monocytes and macrophages to

sites of inflammation and tumors.[2][4] By competitively binding to CCR2, INCB8761 effectively

blocks the downstream signaling cascades initiated by CCL2, thereby inhibiting the migration

and infiltration of these key immune cells.[5][6] This mechanism of action holds significant

therapeutic potential in a variety of disease contexts, including oncology and inflammatory

disorders.[4][5] This technical guide provides an in-depth overview of the INCB8761 signaling

pathway inhibition, including quantitative data, detailed experimental protocols, and visual

representations of the core mechanisms.
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Core Mechanism of Action: Inhibition of the CCL2-
CCR2 Signaling Axis
INCB8761 functions as a direct antagonist of the CCR2 receptor.[1][2] In a normal physiological

or pathological state, the binding of CCL2 to CCR2, a G-protein coupled receptor (GPCR),

triggers a conformational change that activates intracellular signaling cascades.[7][8] These

cascades include the Phosphoinositide 3-kinase (PI3K)/Akt pathway, the Mitogen-activated

protein kinase (MAPK)/p38 pathway, and the Janus kinase (JAK)/Signal Transducer and

Activator of Transcription (STAT) pathway.[7][8][9] The activation of these pathways ultimately

leads to a range of cellular responses, including chemotaxis, cell survival, proliferation, and

angiogenesis.[4][9] INCB8761 competitively inhibits the binding of CCL2 to CCR2, thereby

preventing the activation of these downstream signaling events.[5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data for INCB8761 (PF-4136309) from

various in vitro and in vivo studies.

Table 1: In Vitro Potency of INCB8761

Assay Species Target IC50 (nM)

CCR2 Binding Human CCR2 5.2[1][10]

Mouse CCR2 17[1][10]

Rat CCR2 13[1][10]

Chemotaxis Human CCR2 3.9[2][11]

Mouse CCR2 16[2]

Rat CCR2 2.8[2]

Calcium Mobilization Human CCR2 3.3[2][11]

ERK Phosphorylation Human CCR2 0.5[2][11]

Whole Blood Assay Human CCR2 19[2][11]
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Table 2: In Vivo Pharmacokinetics of INCB8761

Species Dose Route Tmax (h) Half-life (h)
Oral
Bioavailabil
ity (%)

Rat 10 mg/kg Oral 1.2[2] 2.5[1] 78[1][2]

Dog 10 mg/kg Oral 0.25[2] 2.4[1] 78[1][2]

Signaling Pathway Diagram
The following diagram illustrates the CCL2-CCR2 signaling pathway and the point of inhibition

by INCB8761.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ClinicalTrials.gov [clinicaltrials.gov]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

6. benchchem.com [benchchem.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. Functional Roles of Chemokine Receptor CCR2 and Its Ligands in Liver Disease - PMC
[pmc.ncbi.nlm.nih.gov]

10. CCL2 is a Potent Regulator of Prostate Cancer Cell Migration and Proliferation - PMC
[pmc.ncbi.nlm.nih.gov]

11. Discovery of INCB8761/PF-4136309, a Potent, Selective, and Orally Bioavailable CCR2
Antagonist - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [INCB8761 Signaling Pathway Inhibition: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3158423/docs#incb8761-signaling-pathway-
inhibition-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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